molecular formula C14H11FN2O B5867346 3-(4-fluorophenyl)-N-4-pyridinylacrylamide

3-(4-fluorophenyl)-N-4-pyridinylacrylamide

Cat. No. B5867346
M. Wt: 242.25 g/mol
InChI Key: JYAPUAXONHYIEL-ZZXKWVIFSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(4-fluorophenyl)-N-4-pyridinylacrylamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as FPYAA and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-N-4-pyridinylacrylamide is not fully understood. However, it is believed that this compound may work by inhibiting certain enzymes that are involved in the development of cancer and other diseases.
Biochemical and Physiological Effects
Studies have shown that 3-(4-fluorophenyl)-N-4-pyridinylacrylamide has a range of biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-fluorophenyl)-N-4-pyridinylacrylamide in lab experiments is its ability to inhibit the growth of cancer cells. However, one of the limitations of using this compound is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on 3-(4-fluorophenyl)-N-4-pyridinylacrylamide. One of the most promising areas of research is in the development of new cancer treatments. This compound has also been found to have potential applications in the treatment of neurodegenerative diseases and inflammation. Further research is needed to fully understand the mechanisms of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-N-4-pyridinylacrylamide is a complex process that involves several steps. One of the most common methods used to synthesize this compound is through a reaction between 4-fluoroaniline and 4-pyridinecarboxaldehyde, followed by a condensation reaction with acryloyl chloride.

Scientific Research Applications

3-(4-fluorophenyl)-N-4-pyridinylacrylamide has been extensively studied for its potential use in scientific research. This compound has been found to have a range of applications, including in the study of cancer, neurodegenerative diseases, and inflammation.

properties

IUPAC Name

(E)-3-(4-fluorophenyl)-N-pyridin-4-ylprop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11FN2O/c15-12-4-1-11(2-5-12)3-6-14(18)17-13-7-9-16-10-8-13/h1-10H,(H,16,17,18)/b6-3+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JYAPUAXONHYIEL-ZZXKWVIFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C=CC(=O)NC2=CC=NC=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC=C1/C=C/C(=O)NC2=CC=NC=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11FN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

242.25 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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